Ethyl 2-bromo-3-hydroxybutanoate

• CAS RN: 62317-34-4
• Molecular Formula: C6H11BrO3
• Molecular Weight: 211.05 g/mol
• IUPAC Name: ethyl 2-bromo-3-hydroxybutanoate
• InChI: InChI=1S/C6H11BrO3/c1-3-10-6(9)5(7)4(2)8/h4-5,8H,3H2,1-2H3
• InChI Key: OXNJTHYNYAMYOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(C)O)Br

Description

Ethyl 2-bromo-3-hydroxybutanoate is a useful research compound. Its molecular formula is C6H11BrO3 and its molecular weight is 211.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 10 g of ethyl crotonate, 40 ml of dioxane and 60 ml of water, at 0°, is slowly added 15 g of N-bromosuccinimide. After addition is complete, the reaction is allowed to stand at RT for 17 hr with stirring. The reaction is taken up in ether, washed with water and saturated sodium sulfite, dried over magnesium sulfate and evaporated under reduced pressure to yield ethyl 2-bromo-3-hydroxybutanoate.